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Compound of Interest

3-(3-hydroxypropyl)-1,3-
Compound Name:

dimethylurea
CAS No.: 25064-50-0
Cat. No.: B6166648

Get Quote

Part 1: Executive Summary & Molecular
Architecture[1][2]

Hydroxypropyl Dimethylurea (HPDMU) derivatives represent a specialized subclass of
substituted ureas.[1][2] By grafting a hydroxypropyl moiety onto a dimethylurea backbone,
researchers engineer a molecule that retains the chaotropic (structure-breaking) capacity of
urea while gaining the hygroscopic and solvating properties of propylene glycol.[1][2]

Structural Logic

The core structure consists of a urea carbonyl group diametrically substituted with methyl
groups and a hydroxypropy! chain.[1][2]

e Core: Urea (
).[1][2] Provides high polarity and hydrogen bonding capability (Donor/Acceptor).[1][2]

e Substituents:
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o Dimethyl: Increases lipophilicity (

) slightly compared to urea, improving organic solubility.[1][2]

o Hydroxypropyl: Introduces asymmetry (lowering melting point) and an additional hydroxyl
donor/acceptor site, significantly increasing water retention and viscosity.[1][2]

Structure-Property Relationship (DOT Diagram)
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Figure 1.1: Causal relationship between the molecular architecture of HPDMU and its
macroscopic physical properties.[1][2]

Part 2: Physicochemical Profile[1][2][3]

The following data aggregates empirical ranges for N-(2-hydroxypropyl)-N,N'-dimethylurea and
its close analogs. Note that specific values vary based on the precise isomer (e.g., 1,1-dimethyl
vs. 1,3-dimethyl).[1][2]

Core Physical Parameters[1][2]
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Property Typical Value /| Range Mechanistic Insight
Asymmetry of the
hydroxypropyl group prevents

) Viscous Liquid / Low-melting efficient crystal packing

Physical State . .

Solid compared to symmetric

dimethylurea (MP ~104°C).[1]
[2]

The propyl chain acts as an
Melting Point < 25°C (often supercooled) “internal plasticizer," lowering

lattice energy.[1][2]

High intermolecular H-bonding
Boiling Point > 200°C (Decomposes) requires significant energy to

overcome.[1][2]

Denser than water due to the
Density 1.05-1.15 g/cm3 urea backbone's compact

polar network.[1][2]

Amphiphilic.[1][2] The methyl

groups raise LogP vs. Urea

LogP (Octanol/Water) -0.5t0 +0.5 )
(-2.11), allowing better
membrane partitioning.[1][2]
The molecule actively
Hygroscopicity High (Deliquescent) scavenges atmospheric water,

forming stable hydrates.[1][2]

Rheological Behavior

HPDMU derivatives exhibit Newtonian behavior at low shear rates but can show shear-thinning
at high concentrations due to H-bond network disruption.[1][2]

 Viscosity: Typically 50-200 cP at 25°C (significantly more viscous than water due to
hydroxyl-urea networking).[1][2]

e Surface Tension: Moderate reduction of water surface tension (~50-60 mN/m), aiding in
wetting hydrophobic drug particles.[1][2]
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Part 3: Applications in Drug Delivery[1][2]
Transdermal Permeation Enhancement

HPDMU derivatives function as penetration modifiers.[1][2]

e Mechanism: They insert into the stratum corneum.[1][2] The urea moiety disrupts inter-
corneocyte keratin hydrogen bonds (chaotropic effect), while the hydrophobic methyl/propyl
groups fluidize the lipid bilayer.[1]

o Advantage: Unlike simple urea (which can crystallize on the skin), HPDMU remains
amorphous, maintaining a solvated pathway for drug transport.[1]

Protein Stabilization

In biologics, HPDMU prevents aggregation by binding to hydrophobic patches on unfolded
proteins (via methyl groups) while maintaining solubility (via the urea/hydroxyl face), effectively
acting as a "chemical chaperone."[1][2]

Part 4: Experimental Protocols
Protocol A: Determination of Hygroscopicity
(Gravimetric Analysis)

Validates the moisture scavenging capacity critical for topicals.[1][2]

Preparation: Dry 5.0 g of HPDMU derivative in a vacuum oven at 40°C for 24 hours to
remove residual solvent.

o Chamber Setup: Prepare desiccators with saturated salt solutions to create fixed Relative
Humidity (RH) environments (e.g., MgCl: for 33% RH, NaCl for 75% RH).[1][2]

o Exposure: Place pre-weighed samples (in open weighing boats) into chambers.
o Measurement: Weigh samples att =1, 2, 4, 8, 24, and 48 hours.
o Calculation: Plot

Weight Gain vs. Time.
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o Pass Criteria: Equilibrium moisture content >10% at 75% RH indicates significant
humectant properties.[1][2]

Protocol B: LogP Determination (Shake-Flask Method)

Essential for predicting membrane partitioning.[1][2]

Phase Saturation: Saturate 1-octanol with water and water with 1-octanol for 24 hours prior
to use.[1][2]

 Dissolution: Dissolve HPDMU (approx. 10 mg) in the aqueous phase. Measure initial
absorbance (

) via UV-Vis (approx. 200—210 nm, urea absorption band).

 Partitioning: Mix 10 mL of aqueous stock with 10 mL of saturated octanol.
o Equilibration: Vortex for 30 minutes; centrifuge at 2000g for 10 minutes to separate phases.
o Quantification: Measure the absorbance of the aqueous phase (

)-[11[2]

Calculation:

Experimental Workflow Diagram
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Figure 4.1: Standardized workflow for the physical characterization of urea derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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